Cas no 1862527-94-3 (4-[(1H-imidazol-1-yl)methyl]oxan-4-ol)

• Product Name: 4-[(1H-imidazol-1-yl)methyl]oxan-4-ol
• CAS No: 1862527-94-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5719610
• PubChem ID: 126856777
• Update Time: 2025-06-24

4-[(1H-imidazol-1-yl)methyl]oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(imidazol-1-ylmethyl)oxan-4-ol
• F6438-7183
• 4-((1H-Imidazol-1-yl)methyl)tetrahydro-2H-pyran-4-ol
• AKOS032844482
• 4-[(1H-imidazol-1-yl)methyl]oxan-4-ol
• 1862527-94-3
• 2H-Pyran-4-ol, tetrahydro-4-(1H-imidazol-1-ylmethyl)-

• Inchi： 1S/C9H14N2O2/c12-9(1-5-13-6-2-9)7-11-4-3-10-8-11/h3-4,8,12H,1-2,5-7H2
• InChI Key： RMVIGHZVVLFZBW-UHFFFAOYSA-N
• SMILES： O1CCC(CN2C=NC=C2)(CC1)O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 406.8±20.0 °C(Predicted)
• pka: 13.27±0.20(Predicted)

Additional information on 4-[(1H-imidazol-1-yl)methyl]oxan-4-ol

Introduction to 4-[(1H-imidazol-1-yl)methyl]oxan-4-ol (CAS No. 1862527-94-3)

4-[(1H-imidazol-1-yl)methyl]oxan-4-ol, with the CAS number 1862527-94-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 4-[(1H-imidazol-1-yl)methyl]oxan-4-ol consists of an oxane ring with a hydroxyl group at the 4-position and an imidazole moiety attached to the same carbon via a methyl group. This combination of functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of imidazole-containing compounds in various biological processes. Imidazole derivatives are known for their ability to interact with metal ions, enzymes, and receptors, which can modulate cellular functions and signaling pathways. The presence of the oxane ring in 4-[(1H-imidazol-1-yl)methyl]oxan-4-ol adds an additional layer of complexity and potential for diverse biological activities.

In the context of medicinal chemistry, 4-[(1H-imidazol-1-yl)methyl]oxan-4-ol has been explored for its potential as a lead compound in drug discovery. Preliminary research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. These findings suggest that 4-[(1H-imidazol-1-yl)methyl]oxan-4-ol could be a valuable starting point for the development of novel therapeutic agents.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[(1H-imidazol-1-yl)methyl]oxan-4-ol in various disease models. Early results have been encouraging, with the compound demonstrating favorable pharmacokinetic profiles and low toxicity levels. These attributes make it an attractive candidate for further clinical development.

The mechanism of action of 4-[(1H-imidazol-1-yl)methyl]oxan-4-ol is still under investigation, but preliminary studies suggest that it may exert its effects through multiple pathways. For instance, it has been shown to inhibit pro-inflammatory cytokines and reduce oxidative stress in cellular models. Additionally, its ability to modulate ion channels and receptors may contribute to its neuroprotective properties.

In the realm of drug delivery, the solubility and stability of 4-[(1H-imidazol-1-y l)methyl]oxan - 4 - ol strong > are critical factors for its effective use in pharmaceutical formulations. Researchers are actively exploring different strategies to enhance these properties, such as the use of prodrugs, nanoparticles, and other delivery systems. These efforts aim to optimize the bioavailability and therapeutic efficacy of the compound.

The synthesis of 4 - [ ( 1 H - imidaz ol - 1 - y l ) methyl ] ox an - 4 - ol strong > involves several steps that require precise control over reaction conditions to ensure high yield and purity. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. The choice of synthetic method depends on factors such as cost, scalability, and environmental impact.

In conclusion, 4 - [ ( 1 H - im id az ol - 1 - y l ) methyl ] ox an - 4 - ol ( CAS No . 1862527 - 9 4 - 3 ) strong > represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further investigation and development. As research progresses, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.